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Compound of Interest

Compound Name: Sodium 4-Nitrophenylacetate

Cat. No.: B1315272 Get Quote

Sodium 4-Nitrophenylacetate is the sodium salt of 4-nitrophenylacetic acid. While it is a

stable, solid compound, its primary relevance in the scientific community is often linked to its

ester derivative, 4-nitrophenyl acetate (p-NPA). This ester is a widely used chromogenic

substrate for detecting and quantifying the activity of various hydrolytic enzymes, most notably

esterases and lipases.[1][2][3][4]

The core principle of its application lies in a straightforward enzymatic reaction. When an

esterase or other suitable hydrolase acts upon 4-nitrophenyl acetate, it cleaves the ester bond.

This hydrolysis reaction releases acetic acid and, more importantly, the 4-nitrophenolate anion

(in solutions with a pH above its pKa). The resulting 4-nitrophenolate imparts a distinct yellow

color to the solution, which can be accurately quantified using spectrophotometry, typically at a

wavelength of 405 nm.[4] This property allows for a continuous and kinetically accessible assay

for enzyme activity. Sodium 4-Nitrophenylacetate itself can be a crucial starting material for

the synthesis of its ester or used in other chemical syntheses where the 4-nitrophenylacetyl

moiety is required.

Physicochemical Properties
A thorough understanding of a compound's physical and chemical properties is paramount for

its effective use in research. The key properties of Sodium 4-Nitrophenylacetate are

summarized below.
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Property Value Source

CAS Number 7063-24-3 [5]

Molecular Formula C₈H₆NNaO₄ [5]

Molecular Weight 203.13 g/mol [5]

IUPAC Name
sodium 2-(4-

nitrophenyl)acetate
[5]

Parent Acid
(4-Nitrophenyl)acetic acid

(CAS: 104-03-0)
[5]

Appearance
Typically an off-white or beige

powder.
[1]

Solubility Soluble in water. [2]

Synthesis and Purification
Sodium 4-Nitrophenylacetate is straightforwardly synthesized via a classic acid-base

neutralization reaction. The parent compound, 4-nitrophenylacetic acid, is treated with a

stoichiometric equivalent of a sodium base, such as sodium hydroxide or sodium bicarbonate,

in a suitable solvent system.

The reaction involves the deprotonation of the carboxylic acid group by the hydroxide or

bicarbonate ion, leading to the formation of the sodium carboxylate salt and water (or water

and carbon dioxide if bicarbonate is used). The product can then be isolated by removal of the

solvent or by precipitation.

4-Nitrophenylacetic Acid Sodium 4-Nitrophenylacetate+ NaOH
Solvent

(e.g., Ethanol/Water)

Sodium Hydroxide Water
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Caption: Synthesis of Sodium 4-Nitrophenylacetate via neutralization.

Purification Protocol
Purification is typically achieved through recrystallization. The crude Sodium 4-
Nitrophenylacetate is dissolved in a minimum amount of a hot solvent (e.g., an ethanol/water

mixture) and allowed to cool slowly. The purified salt crystallizes out of the solution, leaving

impurities behind. The crystals are then collected by filtration, washed with a small amount of

cold solvent, and dried under a vacuum.

Core Application: Enzymatic Assays
The primary utility of the 4-nitrophenyl chemical family in biochemistry is as chromogenic

substrates. While 4-Nitrophenyl acetate (p-NPA) is the direct substrate, understanding its use is

key. The protocol below details a representative assay for esterase activity.

Principle of the Assay
The causality behind this experimental design is the direct relationship between enzyme

activity and the production of a colored product. The esterase enzyme catalyzes the hydrolysis

of the colorless substrate, p-NPA, into the yellow-colored product, 4-nitrophenolate. The rate of

color formation, measured as the change in absorbance over time, is directly proportional to

the enzyme's activity under specific conditions (saturating substrate concentration, constant

temperature, and pH).
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1. Prepare Reagents
- Assay Buffer (e.g., 50mM Tris-HCl, pH 8.0)

- Substrate Stock (p-NPA in Ethanol)
- Enzyme Solution

2. Set up Reaction
- Add Buffer to Microplate Wells

- Add Enzyme Sample
- Add Negative Control (Buffer only)

Dispense

3. Initiate Reaction
- Add p-NPA Substrate to all wells

- Start timer immediately

Equilibrate & Start

4. Spectrophotometric Reading
- Place plate in reader pre-set to 405 nm

- Read absorbance at regular intervals (e.g., every 30s for 5 min)

Measure

5. Data Analysis
- Plot Absorbance vs. Time

- Calculate initial velocity (V₀) from the linear slope
- Quantify activity using Beer-Lambert Law (ε of 4-nitrophenol)

Calculate

Click to download full resolution via product page

Caption: General workflow for an esterase activity assay using p-NPA.

Detailed Experimental Protocol
This protocol is a self-validating system because it includes a negative control to account for

non-enzymatic (spontaneous) substrate hydrolysis, ensuring that the measured activity is due

to the enzyme.
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Reagent Preparation:

Assay Buffer: Prepare a 50 mM Tris-HCl buffer, adjusted to pH 8.0. The slightly alkaline

pH is crucial as it ensures that the product, 4-nitrophenol (pKa ~7.1), is deprotonated to

the yellow 4-nitrophenolate ion.

Substrate Stock Solution: Prepare a 100 mM stock solution of 4-nitrophenyl acetate (p-

NPA) in a non-reactive organic solvent like ethanol or DMSO.[4] This stock must be stored

protected from light and moisture.

Enzyme Solution: Prepare a dilution series of your enzyme sample in the Assay Buffer.

The optimal concentration should be determined empirically to ensure the reaction rate is

linear over the measurement period.

Assay Execution (96-well plate format):

To each well, add 180 µL of Assay Buffer.

Add 10 µL of the enzyme solution to the sample wells.

For the negative control (blank) wells, add 10 µL of Assay Buffer instead of the enzyme

solution. This step is critical to measure the rate of spontaneous substrate hydrolysis,

which must be subtracted from the sample rates.

Pre-incubate the plate at the desired reaction temperature (e.g., 25°C or 37°C) for 5

minutes to ensure thermal equilibrium.

Initiate the reaction by adding 10 µL of the 100 mM p-NPA substrate stock solution to all

wells, for a final concentration of 5 mM. Mix gently.

Immediately place the microplate into a spectrophotometer.

Data Acquisition and Analysis:

Measure the absorbance at 405 nm every 30 seconds for a period of 5-10 minutes.

Plot absorbance (A₄₀₅) versus time (minutes) for each sample and the blank.
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Determine the initial reaction velocity (V₀) by calculating the slope of the linear portion of

the curve (ΔA/min).

Subtract the slope of the blank from the slope of the samples to get the corrected reaction

rate.

Calculate the enzyme activity using the Beer-Lambert law (A = εcl), where ε for 4-

nitrophenolate at pH 8.0 is approximately 18,000 M⁻¹cm⁻¹.

Safety, Handling, and Storage
Working with any chemical reagent requires strict adherence to safety protocols. The

information below is synthesized from multiple safety data sheets (SDS).
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Hazard Category
GHS Classification &
Precautionary Statements

Source(s)

Physical Hazards

Flammable Solid (for related

compounds). H228:

Flammable solid. P210: Keep

away from heat/sparks/open

flames/hot surfaces. No

smoking.

Health Hazards

Skin Irritation (Category 2).

H315: Causes skin irritation.

Serious Eye Irritation

(Category 2). H319: Causes

serious eye irritation. Harmful if

Swallowed/Inhaled. H302 +

H332: Harmful if swallowed or

if inhaled. P264: Wash skin

thoroughly after handling.

P280: Wear protective

gloves/eye protection/face

protection. P305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

, [6]

Specific Target Organ Toxicity

May cause respiratory

irritation. H335: May cause

respiratory irritation. P261:

Avoid breathing dust. P271:

Use only outdoors or in a well-

ventilated area.

Handling and Storage Recommendations
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Handling: Always handle the compound in a well-ventilated area or under a chemical fume

hood.[7][8] Avoid generating dust.[7][8] Use appropriate personal protective equipment

(PPE), including safety goggles, gloves, and a lab coat.[6][9]

Storage: Store the container tightly closed in a cool, dry, and well-ventilated place.[7][10]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.[6]

[9] For long-term stability, especially for related ester compounds used as substrates,

storage in a freezer is often recommended to minimize degradation.[9]

Conclusion
Sodium 4-Nitrophenylacetate and its closely related ester are foundational tools in

biochemical and pharmaceutical research. Their value is derived from the simple and reliable

chromogenic properties of the 4-nitrophenolate anion released during enzymatic hydrolysis.

This guide has provided the essential technical details, from physicochemical properties and

synthesis to a validated experimental protocol, grounded in the principles of enzyme kinetics.

By understanding the causality behind the methodologies and adhering to strict safety

protocols, researchers can effectively leverage this compound to advance their work in enzyme

characterization, inhibitor screening, and other critical areas of drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

